(E)-2-((2,3-dimethylphenyl)amino)-5-(3-hydroxybenzylidene)thiazol-4(5H)-one

• IUPAC Name: (5E)-2-(2,3-dimethylphenyl)imino-5-[(3-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H16N2O2S/c1-11-5-3-8-15(12(11)2)19-18-20-17(22)16(23-18)10-13-6-4-7-14(21)9-13/h3-10,21H,1-2H3,(H,19,20,22)/b16-10+
• InChI Key: DYOBKNLEPBOGIB-MHWRWJLKSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N=C2NC(=O)C(=CC3=CC(=CC=C3)O)S2)C
• Isomeric SMILES: CC1=C(C(=CC=C1)N=C2NC(=O)/C(=C\C3=CC(=CC=C3)O)/S2)C
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol
• CAS No.: 356572-84-4

Description

(E)-2-((2,3-dimethylphenyl)amino)-5-(3-hydroxybenzylidene)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C18H16N2O2S and its molecular weight is 324.4. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

Research into phthalocyanine compounds, which share structural similarities with the specified compound, has shown their potential in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for Type II photosensitizers in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antiproliferative Properties

Compounds derived from 1,3,4-thiadiazole, structurally related to the queried compound, have shown significant DNA protective ability and strong antimicrobial activity. Specifically, these compounds exhibited cytotoxicity on cancer cell lines and strong antimicrobial activity against S. epidermidis, indicating their potential in both antimicrobial and anticancer strategies (Gür et al., 2020).

Corrosion Inhibition

The benzothiazole derivatives, akin to the queried compound, have been synthesized and studied for their corrosion inhibiting effect against steel in acidic solutions. These studies revealed that such compounds offer high inhibition efficiencies, suggesting their application in protecting metal surfaces against corrosion (Hu et al., 2016).

Molecular Electronics and Sensing Applications

Research into lanthanide-organic frameworks incorporating dimethylphenyl imidazole dicarboxylate, which shares functional groups with the compound , has demonstrated selective sensitivity to benzaldehyde-based derivatives. This suggests potential applications in fluorescence sensing and molecular electronics (Shi et al., 2015).

Synthesis and Characterization of Schiff Bases

Studies on the synthesis, crystal structure, and molecular hyperpolarizability of Schiff base compounds, which include structural motifs similar to (E)-2-((2,3-dimethylphenyl)amino)-5-(3-hydroxybenzylidene)thiazol-4(5H)-one, offer insights into their potential applications in materials science and nonlinear optics (Zarei et al., 2017).